Cas no 446255-12-5 (BENZENE, 1,2,3,5-TETRABROMO-4-(3,5-DIBROMOPHENOXY)-)
446255-12-5 structure
Product Name:BENZENE, 1,2,3,5-TETRABROMO-4-(3,5-DIBROMOPHENOXY)-
CAS No:446255-12-5
MF:C12H4Br6O
MW:643.583559036255
CID:3365504
PubChem ID:86208466
Update Time:2025-04-21
BENZENE, 1,2,3,5-TETRABROMO-4-(3,5-DIBROMOPHENOXY)- Chemical and Physical Properties
Names and Identifiers
-
- BENZENE, 1,2,3,5-TETRABROMO-4-(3,5-DIBROMOPHENOXY)-
- PBDE 161
- 7C88KN2Z9G
- 446255-12-5
- BDE-161
- Q27268056
- UNII-7C88KN2Z9G
- DTXSID50879960
- 2,3,3',4,5',6-Hexabromodiphenyl ether
-
- Inchi: 1S/C12H4Br6O/c13-5-1-6(14)3-7(2-5)19-12-9(16)4-8(15)10(17)11(12)18/h1-4H
- InChI Key: WEYWRBBPPKSRGU-UHFFFAOYSA-N
- SMILES: C1(Br)=CC(Br)=C(OC2=CC(Br)=CC(Br)=C2)C(Br)=C1Br
Computed Properties
- Exact Mass: 643.53009Da
- Monoisotopic Mass: 637.53624Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 294
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.6
- Topological Polar Surface Area: 9.2Ų
BENZENE, 1,2,3,5-TETRABROMO-4-(3,5-DIBROMOPHENOXY)- Related Literature
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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